Cas no 62024-96-8 (1,6-Cyclononadiene-1-carboxylic acid, methyl ester)

• Product Name: 1,6-Cyclononadiene-1-carboxylic acid, methyl ester
• CAS No: 62024-96-8
• MF: C₁₁H₁₆O₂
• MW: 180.243543624878
• CID: 460373
• PubChem ID: 71390568
• Update Time: 2025-04-19

1,6-Cyclononadiene-1-carboxylic acid, methyl ester Chemical and Physical Properties

Names and Identifiers

• 1,6-Cyclononadiene-1-carboxylic acid, methyl ester
• methyl cyclonona-1,6-diene-1-carboxylate
• DTXSID70812470
• 62024-96-8

• Inchi： 1S/C11H16O2/c1-13-11(12)10-8-6-4-2-3-5-7-9-10/h2,4,9H,3,5-8H2,1H3
• InChI Key： WXWAXETYPNUWOB-UHFFFAOYSA-N
• SMILES： O(C)C(C1=CCCCC=CCC1)=O

Computed Properties

• Exact Mass: 180.11508
• Monoisotopic Mass: 180.115029749g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 13
• Rotatable Bond Count: 2
• Complexity: 226
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 2
• XLogP3: 2.9
• Topological Polar Surface Area: 26.3Ų

Experimental Properties

• PSA: 26.3